![molecular formula C14H14N2O2 B1386374 [(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine CAS No. 1154214-46-6](/img/structure/B1386374.png)
[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine
Overview
Description
Scientific Research Applications
COX Inhibitors
Compounds with a benzodioxole moiety have been synthesized and evaluated as COX inhibitors . They have shown potent activity against both COX1 and COX2 enzymes . This suggests that “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” could potentially be used in the development of new non-steroidal anti-inflammatory drugs (NSAIDs).
Cytotoxic Agents
Benzodioxole derivatives have also been evaluated for their cytotoxicity against cervical carcinoma cells line (HeLa) . This indicates that “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” might have potential applications in cancer research and treatment.
Antioxidants
Compounds containing a 1,3-benzodioxole moiety have been synthesized and evaluated for their antioxidant activity . This suggests that “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” could be used in the development of new antioxidants.
Analgesics
Non-steroidal anti-inflammatory drugs (NSAIDs) that target the cyclooxygenase (COX) enzymes are some of the most used analgesics . Given the potential of benzodioxole derivatives as COX inhibitors, “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” could be used in the development of new analgesics.
Anti-inflammatory Drugs
As mentioned earlier, benzodioxole derivatives have shown potential as COX inhibitors . This suggests that “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” could be used in the development of new anti-inflammatory drugs.
Antipyretics
Given the wide pharmacological effects of NSAIDs, including analgesic, anti-inflammatory, and antipyretic effects , “[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine” could potentially be used in the development of new antipyretics.
properties
IUPAC Name |
N-(1,3-benzodioxol-4-ylmethyl)-1-pyridin-4-ylmethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14N2O2/c1-2-12(14-13(3-1)17-10-18-14)9-16-8-11-4-6-15-7-5-11/h1-7,16H,8-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QHSBWVBDZXRSLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=CC=CC(=C2O1)CNCC3=CC=NC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(2H-1,3-benzodioxol-4-yl)methyl][(pyridin-4-yl)methyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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